Cas no 55444-18-3 (1,2-Benzenedipropionic acid diethyl ester)

• Product Name: 1,2-Benzenedipropionic acid diethyl ester
• CAS No: 55444-18-3
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 2185133
• PubChem ID: 15499009
• Update Time: 2025-04-21

1,2-Benzenedipropionic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedipropionic acid diethyl ester
• SCHEMBL69660
• DB-311372
• DIETHYL 3,3'-(1,2-PHENYLENE)DIPROPANOATE
• 55444-18-3

• Inchi： 1S/C16H22O4/c1-3-19-15(17)11-9-13-7-5-6-8-14(13)10-12-16(18)20-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： APPRDRFMHWLMLZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=CC=1CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 278.15180918Da
• Monoisotopic Mass: 278.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų